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Compound of Interest

Compound Name: SCH 221510

Cat. No.: B1681530 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds is paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of SCH 221510, a

potent and selective nociceptin opioid peptide (NOP) receptor agonist.

Disposal Protocol: A Step-by-Step Approach
According to the Safety Data Sheet (SDS) for SCH 221510, the substance is not classified as

hazardous. However, it is crucial to prevent its release into the environment. The following

steps outline the recommended disposal procedure for SCH 221510 and its containers.

Step 1: Personal Protective Equipment (PPE)

Before handling SCH 221510, ensure you are wearing the appropriate personal protective

equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Step 2: Waste Segregation and Collection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1681530?utm_src=pdf-interest
https://www.benchchem.com/product/b1681530?utm_src=pdf-body
https://www.benchchem.com/product/b1681530?utm_src=pdf-body
https://www.benchchem.com/product/b1681530?utm_src=pdf-body
https://www.benchchem.com/product/b1681530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Collect any solid SCH 221510 waste, including contaminated items like

weighing paper or pipette tips, in a clearly labeled, sealed container designated for chemical

waste.

Liquid Waste: Solutions containing SCH 221510 should be collected in a separate, sealed,

and clearly labeled container for liquid chemical waste. Do not mix with other solvent waste

streams unless compatible.

Empty Containers: "Empty" containers may still retain residual amounts of the compound.

These should be triple-rinsed with a suitable solvent (e.g., ethanol or DMSO, in which SCH
221510 is soluble). The rinsate should be collected as liquid chemical waste. Once

decontaminated, the container can be disposed of according to your institution's guidelines

for glass or plastic recycling or disposal.

Step 3: Labeling and Storage of Waste

Clearly label all waste containers with "Hazardous Waste" (or as required by your institution),

the full chemical name "SCH 221510," and the approximate quantity.

Store the sealed waste containers in a designated, secure area away from incompatible

materials, pending collection by your institution's environmental health and safety (EHS)

department.

Step 4: Final Disposal

Do not dispose of SCH 221510 down the drain or in regular trash.[1] This is to prevent the

compound from entering the sewage system and the wider environment.

Arrange for the collection and disposal of the chemical waste through your institution's EHS

office or a licensed chemical waste disposal contractor. Disposal must be conducted in

accordance with all local, state, and federal regulations.[1]

Key Chemical and Safety Data
The following table summarizes essential quantitative data for SCH 221510.
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Property Value Source

Molecular Weight 397.55 g/mol Tocris, R&D Systems

Formula C₂₈H₃₁NO Tocris, R&D Systems

Solubility (DMSO) Soluble to 100 mM R&D Systems

Purity ≥98% R&D Systems

Storage Temperature Room Temperature R&D Systems

Acute Toxicity (Oral) TDLo (rat): 1 mg/kg Cayman Chemical SDS[2]

Hazard Classification
Not classified as hazardous

(GHS)
Cayman Chemical SDS[2]

Experimental Workflow and Signaling Pathway
Experimental Workflow for Handling SCH 221510

The following diagram illustrates a typical workflow for handling SCH 221510 in a laboratory

setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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